Cas no 69016-02-0 (Butanamide, N,N-diethyl-2-oxo-)

Butanamide, N,N-diethyl-2-oxo- structure
69016-02-0 structure
Product Name:Butanamide, N,N-diethyl-2-oxo-
CAS No:69016-02-0
MF:C8H15NO2
MW:157.210202455521
CID:392359
PubChem ID:10953779
Update Time:2025-04-19

Butanamide, N,N-diethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N,N-diethyl-2-oxo-
    • N,N-diethyl-2-oxobutanamide
    • Propionylameisensaurediaethylamid
    • JKJMVMKRTBCHAL-UHFFFAOYSA-N
    • 69016-02-0
    • SCHEMBL2566126
    • N,N-diethyl-2-oxo butyramide
    • DTXSID00449536
    • Inchi: 1S/C8H15NO2/c1-4-7(10)8(11)9(5-2)6-3/h4-6H2,1-3H3
    • InChI Key: JKJMVMKRTBCHAL-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)=O)N(CC)CC

Computed Properties

  • Exact Mass: 157.11035
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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